4-{2-[1-(imidazo[1,2-a]pyridin-6-ylcarbonyl)piperidin-2-yl]ethyl}phenol

• IUPAC Name: [2-[2-(4-hydroxyphenyl)ethyl]piperidin-1-yl]-imidazo[1,2-a]pyridin-6-ylmethanone
• InChI: InChI=1S/C21H23N3O2/c25-19-9-5-16(6-10-19)4-8-18-3-1-2-13-24(18)21(26)17-7-11-20-22-12-14-23(20)15-17/h5-7,9-12,14-15,18,25H,1-4,8,13H2
• InChI Key: GQRNBQRRBMSJPB-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CCC2=CC=C(C=C2)O)C(=O)C3=CN4C=CN=C4C=C3
• Molecular Formula: C21H23N3O2
• Molecular Weight: 349.4 g/mol

Description

The compound “4-{2-[1-(imidazo[1,2-a]pyridin-6-ylcarbonyl)piperidin-2-yl]ethyl}phenol” is a complex organic molecule. The imidazo[1,2-a]pyridine moiety in the compound is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. This moiety is also useful in material science because of its structural character.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. A CuI-catalyzed aerobic oxidative synthesis of imidazo[1,2-a]pyridines from 2-aminopyridines and acetophenones has been reported. This reaction is compatible with a broad range of functional groups and also enables the formation of alkenyl-substituted imidazoheterocycles by using unsaturated ketones as substrates.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines can undergo various chemical reactions. For instance, a copper (I)-catalyzed aerobic oxidative coupling of ketoxime acetates with simple pyridines for the synthesis of imidazo[1,2-a]pyridines tolerates a wide range of functional groups and affords a series of valuable imidazo[1,2-a]pyridines in high yields under mild conditions.

Scientific Research Applications

Hemodynamic Effects in Cardiac Conditions

A study investigated the hemodynamic effects of AR-L 115 BS, a compound structurally similar to the one , in patients with acute myocardial infarction and coronary artery disease. The compound was shown to reduce the preload of the heart and increase cardiac output, suggesting its potential application in managing cardiac insufficiency and acute myocardial conditions without significant side effects (Nebel, Sabin, & Surawitzki, 1981; Weikl, Kohlschütter, Durst, & Lang, 1981).

Metabolic Profiling and Drug Metabolism

Research on the metabolic profiling of pharmaceutical compounds, such as L-735,524 (a potent HIV-1 protease inhibitor), provides insights into the metabolism of drugs in the human body. This area of research is crucial for understanding the pharmacokinetics and pharmacodynamics of new therapeutic agents, including the identification of metabolites and their effects on the human body (Balani et al., 1995).

Environmental and Dietary Exposure to Xenobiotics

Studies focusing on the bioavailability and effects of dietary polyphenols and environmental exposure to organophosphorus and pyrethroid pesticides indicate the relevance of chemical compounds in assessing environmental health risks and dietary intake analysis. Such research underlines the importance of chemical analysis in understanding human exposure to various chemicals through food and the environment, potentially guiding public health policies and dietary recommendations (Seeram, Lee, & Heber, 2004; Babina, Dollard, Pilotto, & Edwards, 2012).

Antinociceptive and Anti-inflammatory Properties

Research into the properties of BP 2-94, a histamine H3 receptor agonist prodrug, highlights the potential of chemical compounds in the development of new therapeutic agents targeting inflammation and pain. This demonstrates the broader applicability of chemical compounds in creating novel treatments for various diseases and conditions (Rouleau et al., 1997).

Dietary Assessment of Xenobiotics

A pilot study aimed at assessing the intake of xenobiotics derived from food processing emphasizes the significance of chemical analysis in nutritional epidemiology. Such research aids in understanding the impact of diet on health, particularly the effects of compounds formed during food processing on cancer risk and other health outcomes (Zapico et al., 2022).

Future Directions

The future directions in the research of “4-{2-[1-(imidazo[1,2-a]pyridin-6-ylcarbonyl)piperidin-2-yl]ethyl}phenol” and related compounds could involve the development of more efficient synthesis methods, exploration of their potential applications in medicinal chemistry and material science, and detailed studies of their physical, chemical, and biological properties.